Cas no 102250-75-9 (Methyl 4-(diethylamino)-4-oxobut-2-enoate)

• Product Name: Methyl 4-(diethylamino)-4-oxobut-2-enoate
• CAS No: 102250-75-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 1132325
• PubChem ID: 71332767
• Update Time: 2025-04-20

Methyl 4-(diethylamino)-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(diethylamino)-4-oxobut-2-enoate
• DTXSID40761148
• 102250-75-9

• Inchi： 1S/C9H15NO3/c1-4-10(5-2)8(11)6-7-9(12)13-3/h6-7H,4-5H2,1-3H3
• InChI Key： WVSNZMLUPSASPT-UHFFFAOYSA-N
• SMILES： O=C(C=CC(=O)OC)N(CC)CC

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• LogP: 0.58400